Cas no 131-08-8 (Sodium anthraquinone-2-sulfonate)

• Product Name: Sodium anthraquinone-2-sulfonate
• CAS No: 131-08-8
• MF: C₁₄H₇NaO₅S
• MW: 310.257153749466
• MDL: MFCD00001229
• CID: 36259
• PubChem ID: 329765608
• Update Time: 2025-10-10

Sodium anthraquinone-2-sulfonate Chemical and Physical Properties

Names and Identifiers

• Anthraquinone-2-sulfonic acid, sodium salt, monohydrate
• sodium 9,10-dihydro-9,10-dioxoanthracene-2-sulphonate
• silver salt
• 9,10-Anthraquinone-2-sulphonic acid sodium salt
• Sodium anthraquinone-2-sulfonate
• 2-Anthraquinonesulfonicacidsodiumsaltmonohydrate
• 9,10-ANTHRAQUINONE-2-SULFONIC ACID SODIUM SALT MONOHYDRATE,
• Anthraquinone-2-sulfonic acid,sodium salt
• 2-anthraquinonesulfonatesodium
• 2-SULFOANTHRAQUINONE SODIUM SALT
• 9,10-anthraquinone-2-sulfonic acid sodium salt
• Anthraq
• Anthraquinone-2-sulfonicacid
• anthraquinone-2-sulphonic acid sodium salt
• sodium 9,10-dioxo-9,10-dihydro-2-anthracenesulfonate
• SodiuM Anthraquinone-2-sulfonate Monohydrate
• SODIUM ANTHRAQUINONE-B-SULFONATE
• sodium-2-anthrachinonesulphonate
• SperMidine
• 9,10-Dihydro-9,10-dioxo-2-anthracenesulfonic acid sodium salt
• Anthraquinone-2-sulf
• sodium2-anthraquinonesulfonate
• Anthraquinone-2-sulfonic acid sodium salt
• silversalt
• LABOTEST-BB LT00159854
• Anthraquinone-2-sulfonicacid,
• 2-Anthraquinonesulfonate sodium
• NS00079150
• Anthraquinone-2-sulfonic acid,sodium salt,monohydrate
• anthroquinone 2-sulfonic acid sodium salt
• 9,10-Anthraquinone-2-sodium sulfonate
• GGCZERPQGJTIQP-UHFFFAOYSA-M
• A0508
• E77904
• DTXSID4044535
• AKOS024364995
• EINECS 205-009-5
• 2-Anthraquinonesulfonic acid sodium salt
• Sodium 9,10-anthraquinone-2-sulfonate
• 511H72SDVX
• AS-72655
• W-108339
• DTXCID2024535
• NSC-215188
• Sodium beta-anthraquinonesulfonate
• CAS-131-08-8
• 2-Anthracenesulfonic acid, 9,10-dihydro-9,10-dioxo-, sodium salt (1:1)
• CHEMBL3184279
• Anthraquinone-2-sodium sulfonate
• Sodium anthraquinone-2-sulfonate, >=98% (HPLC)
• 2-Anthracenesulfonic acid, 9,10-dihydro-9,10-dioxo-, sodium salt
• Sodium 2-anthrachinonesulfonate
• sodium;9,10-dioxoanthracene-2-sulfonate
• sodium anthraquinone-2-sulphonate
• NSC 215188
• AI3-17983
• SCHEMBL305527
• 2-Anthraquinone sodium sulfonate
• NCGC00255821-01
• UNII-511H72SDVX
• Tox21_301475
• MFCD00001229
• Anthraquinone-2-sulfonate sodium salt
• FT-0611287
• 131-08-8
• Sodium 2-anthrachinonesulphonate
• Sodium 9,10-dioxo-9,10-dihydroanthracene-2-sulfonate
• Sodium 2-anthraquinonesulfonate
• 9,10Anthraquinone2sodium sulfonate
• 2Anthraquinonesulfonate sodium
• Sodium 9,10-dioxoanthracene-2-sulfonate
• Sodium2anthrachinonesulphonate
• 2Anthracenesulfonic acid, 9,10dihydro9,10dioxo, sodium salt
• 2Sulfoanthraquinone sodium salt
• Anthraquinone2sulfonate sodium salt
• 2Anthraquinone sodium sulfonate
• 9,10Anthraquinone2sulfonic acid sodium salt
• Sodium 9,10dihydro9,10dioxoanthracene2sulphonate
• Sodium 9,10anthraquinone2sulfonate
• Sodium 2anthrachinonesulphonate
• Sodium 2anthrachinonesulfonate
• 2Anthraquinonesulfonic acid sodium salt
• Anthraquinone2sodium sulfonate
• Sodium betaanthraquinonesulfonate
• AAA13108

• MDL： MFCD00001229
• Inchi： 1S/C14H8O5S.Na/c15-13-9-3-1-2-4-10(9)14(16)12-7-8(20(17,18)19)5-6-11(12)13;/h1-7H,(H,17,18,19);/q;+1/p-1
• InChI Key： GGCZERPQGJTIQP-UHFFFAOYSA-M
• SMILES： S(C1C=CC2C(C3C=CC=CC=3C(C=2C=1)=O)=O)(=O)(=O)[O-].[Na+]
• BRN： 3580452

Computed Properties

• Exact Mass: 309.99100
• Monoisotopic Mass: 309.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 532
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Topological Polar Surface Area: 88.5

Experimental Properties

• Color/Form: White or yellow shiny flake crystals.
• Melting Point: >300 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Soluble in hot water, cold water and insoluble in alcohol or ether.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 99.72000
• LogP: 2.44690
• Solubility: Soluble in hot water, slightly soluble in acid, insoluble in ethanol and ether.

Sodium anthraquinone-2-sulfonate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：CB1095550
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：The warehouse is ventilated and dry at low temperature, and stored separately from oxidant

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt